2-chloro-N-[5-ethyl-3-[(4-methylphenyl)-oxomethyl]-2-thiophenyl]acetamide

• Molecular Formula: C16H16ClNO2S
• Molecular Weight: 321.8 g/mol
• IUPAC Name: 2-chloro-N-[5-ethyl-3-(4-methylbenzoyl)thiophen-2-yl]acetamide
• InChI: InChI=1S/C16H16ClNO2S/c1-3-12-8-13(16(21-12)18-14(19)9-17)15(20)11-6-4-10(2)5-7-11/h4-8H,3,9H2,1-2H3,(H,18,19)
• InChI Key: RUOYSSXJCXTPGP-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(S1)NC(=O)CCl)C(=O)C2=CC=C(C=C2)C

Description

2-chloro-N-[5-ethyl-3-[(4-methylphenyl)-oxomethyl]-2-thiophenyl]acetamide is an aromatic ketone.

Scientific Research Applications

Radiosynthesis and Metabolism Studies

• Radiosynthesis for Metabolism Studies : This compound has been used in the radiosynthesis of chloroacetanilide herbicides for studies on their metabolism and mode of action. Specifically, tritium-labeled versions of related chloroacetanilides have been synthesized for this purpose (Latli & Casida, 1995).

• Metabolism in Human and Rat Liver Microsomes : The comparative metabolism of chloroacetamide herbicides, including similar compounds, has been studied in human and rat liver microsomes. These studies are crucial for understanding how these compounds are processed in different organisms (Coleman et al., 2000).

Herbicide Research

• Soil Interaction and Herbicidal Activity : Research has been conducted on how similar chloroacetamide herbicides interact with soil and their effectiveness as herbicides. This includes studies on the retention of these herbicides on straw and their impact on plant growth (Banks & Robinson, 1986).

• Detoxification and Selectivity in Plants : Studies have investigated how plant seedlings, both tolerant and susceptible, metabolize acetochlor, a related compound. This research helps to understand the selective toxicity of these herbicides (Breaux, 1987).

Environmental Impact Studies

• Occurrence in the Hydrologic System : Research has been conducted on the occurrence of similar herbicides in the hydrologic system, including their detection in rainwater and streams. This is vital for understanding the environmental impact of these chemicals (Kolpin et al., 1996).

• Biodegradation by Microorganisms : Studies on the biodegradation of acetochlor by specific microorganisms have been conducted. This research is crucial for understanding how these herbicides can be broken down in the environment (Wang et al., 2015).